t-butyl (R)-2-(2-aminoethylamino)-3-methylbutyrate
Cat. No. B8398988
M. Wt: 216.32 g/mol
InChI Key: OMFUKWOJCULXAD-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)C(NCCN1C(=O)c2ccccc2C1=O)C(=O)OC(C)(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(C)C(NCCN)C(=O)OC(C)(C)C
Identifiers
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REACTION_SMILES
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[CH3:29][CH2:30][OH:31].[NH2:27][NH2:28].[O:1]=[C:2]1[N:3]([CH2:12][CH2:13][NH:14][CH:15]([C:16](=[O:17])[O:18][C:19]([CH3:20])([CH3:21])[CH3:22])[CH:23]([CH3:24])[CH3:25])[C:10](=[O:11])[c:5]2[c:4]1[cH:9][cH:8][cH:7][cH:6]2.[OH2:26]>>[NH2:3][CH2:12][CH2:13][NH:14][CH:15]([C:16](=[O:17])[O:18][C:19]([CH3:20])([CH3:21])[CH3:22])[CH:23]([CH3:24])[CH3:25]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NN
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Name
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CC(C)C(NCCN1C(=O)c2ccccc2C1=O)C(=O)OC(C)(C)C
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CC(C)C(NCCN1C(=O)c2ccccc2C1=O)C(=O)OC(C)(C)C
|
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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CC(C)C(NCCN)C(=O)OC(C)(C)C
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Type
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product
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Smiles
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CC(C)C(NCCN)C(=O)OC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
